Cas no 2171303-49-2 (3-cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171303-49-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6317839
• PubChem ID: 165568838
• Update Time: 2025-10-05

3-cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• EN300-1579262
• 2171303-49-2
• 3-cyclobutyl-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-18(14-25(30)29-24(15-26(31)32)17-8-7-9-17)28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-24H,2,7-9,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24?/m1/s1
• InChI Key： KUWBTFQZUVAAIU-QFADGXAASA-N
• SMILES： OC(CC(C1CCC1)NC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to 3-Cyclobutyl-3-(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171303-49-2)

3-Cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171303-49-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of amino acids with a unique structural configuration that makes it particularly interesting for various applications, including drug development and biochemical studies.

The molecular structure of 3-Cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is characterized by a cyclobutyl group attached to a propanoic acid backbone, with an additional fluorophore moiety (fluoren-9-ylmethoxycarbonyl) that provides enhanced stability and solubility. The presence of the (3R) stereocenter adds to the complexity and specificity of the molecule, making it a valuable candidate for targeted drug delivery systems and other advanced therapeutic applications.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-Cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid exhibits promising anti-inflammatory properties, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory pathways, such as the NF-kB signaling pathway, has been well-documented in preclinical studies.

In addition to its anti-inflammatory properties, 3-Cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has also shown potential in cancer research. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, which are critical processes in cancer therapy.

The pharmacokinetic properties of 3-Cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid have been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be suitable for long-term use in humans.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 3-Cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's ability to target specific biological pathways without causing widespread toxicity is a key advantage in its clinical application.

Beyond its therapeutic applications, 3-Cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has also found use in biochemical research as a tool compound. Its unique structure and functional groups make it an excellent probe for studying protein-protein interactions and enzymatic activities. Researchers have utilized this compound to gain insights into the mechanisms underlying various cellular processes, contributing to a deeper understanding of fundamental biological phenomena.

In conclusion, 3-Cyclobutyl-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171303-49-2) is a versatile and promising compound with a wide range of potential applications in both medicinal chemistry and biochemical research. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.